5-Cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c15-13(16)10-11(8-6-7-8)17-12(14-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16)
• InChI Key: CGMNZWYGTFJKTF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(N=C(O2)C3=CC=CC=C3)C(=O)O
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• CAS RN: 1016761-70-8

Description

5-Cyclopropyl-2-phenyl-1,3-oxazole-4-carboxylic acid is a compound that belongs to the class of oxazole derivatives. Oxazoles are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring. These compounds are of interest due to their diverse range of biological activities and their presence in various pharmaceutical agents.

Synthesis Analysis

The synthesis of oxazole derivatives can be achieved through various methods. One such method involves the reaction of trans-2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates with nitriles in the presence of tin(IV) chloride, which affords 2,4,5-trisubstituted oxazoles in good to excellent yields . This process includes the in situ generation of aroylmethylidene malonates from the cyclopropanes, followed by conjugate addition of nitriles to form nitrilium ion intermediates and subsequent cyclization. Although the specific synthesis of this compound is not detailed, the methods described could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of oxazole derivatives can be complex, with substituents influencing the overall shape and electronic distribution. For instance, in the case of triazole derivatives, which share some structural similarities with oxazoles, the orientation of substituents can significantly affect the molecular conformation . The cyclopropyl ring can be oriented almost perpendicular to other aromatic rings, and the dihedral angles between rings can be substantial, indicating that similar structural considerations may apply to this compound.

Chemical Reactions Analysis

Oxazole derivatives can participate in various chemical reactions. For example, ruthenium(II) porphyrin and simple copper salts can catalyze the cyclization of benzene carboxylic acids and phenylethenes or phenylacetylenes to form oxazole or oxazoline derivatives . This indicates that oxazole compounds, including this compound, could potentially undergo similar cyclization reactions under the right conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of oxazole derivatives can vary widely depending on their specific substituents. For example, the presence of a cyclopropyl group can influence the compound's reactivity and physical properties, as seen in various cyclopropyl-containing compounds . The crystal and molecular structures of related compounds, such as triazole derivatives, can provide insights into the potential intermolecular interactions and solid-state properties of this compound . These interactions can include hydrogen bonding and other non-covalent interactions that affect the compound's stability and behavior in the solid state.

Safety and Hazards

This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Given the significance of oxazole derivatives in drug discovery, future research could focus on developing new eco-friendly synthetic strategies. Additionally, further studies could explore the diverse biological potential of oxazole derivatives, which could accelerate the drug discovery program.

Mechanism of Action

Target of Action

These compounds bind to various biological targets based on their chemical diversity .

Mode of Action

Oxazole derivatives are known to interact with their targets through various mechanisms, depending on the specific structure of the derivative and the nature of the target .

Biochemical Pathways

It’s known that oxazole derivatives can influence a variety of biochemical pathways due to their diverse chemical structures .

Result of Action

Some oxazole derivatives have been found to exhibit antimicrobial activity , suggesting that they may have similar effects.